Cas no 147900-77-4 (1-Piperazinecarboxaldehyde,4-methyl-2,5-dioxo-)

• Product Name: 1-Piperazinecarboxaldehyde,4-methyl-2,5-dioxo-
• CAS No: 147900-77-4
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 100636
• PubChem ID: 45083908
• Update Time: 2025-04-18

1-Piperazinecarboxaldehyde,4-methyl-2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxaldehyde,4-methyl-2,5-dioxo-
• 4-METHYL-2,5-DIOXOPIPERAZINE-1-CARBALDEHYDE
• 1-Piperazinecarboxaldehyde, 4-methyl-2,5-dioxo- (9CI)
• DTXSID00665512
• 147900-77-4

• Inchi： 1S/C6H8N2O3/c1-7-2-6(11)8(4-9)3-5(7)10/h4H,2-3H2,1H3
• InChI Key： BQZLZDGUEQGSBY-UHFFFAOYSA-N
• SMILES： O=C1CN(C=O)C(CN1C)=O

Computed Properties

• Exact Mass: 156.05354
• Monoisotopic Mass: 156.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.7A^2
• XLogP3: -1.1

Experimental Properties

• PSA: 57.69